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Compound of Interest

Compound Name: Orbencarb

Cat. No.: B166566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Orbencarb is a selective, pre-emergent thiocarbamate herbicide used to control annual

grasses and some broadleaf weeds. Understanding its chemical structure and physicochemical

properties is fundamental to elucidating its mechanism of action, environmental fate, and

toxicological profile. This technical guide provides a comprehensive overview of Orbencarb,

including its chemical identity, physical and chemical properties, mechanism of action, and

detailed experimental protocols for the determination of its key characteristics.

Chemical Identity and Structure
Orbencarb, chemically known as S-[(2-chlorophenyl)methyl] N,N-diethylcarbamothioate, is

characterized by a thiocarbamate functional group attached to a 2-chlorobenzyl moiety.

Table 1: Chemical Identification of Orbencarb
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Identifier Value

IUPAC Name
S-[(2-chlorophenyl)methyl] N,N-

diethylcarbamothioate

CAS Number 34622-58-7

Molecular Formula C₁₂H₁₆ClNOS

Molecular Weight 257.78 g/mol

SMILES CCN(CC)C(=O)SCC1=CC=CC=C1Cl

InChI Key LLLFASISUZUJEQ-UHFFFAOYSA-N

Chemical Structure:
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Start

Add excess Orbencarb
to water in a flask

Agitate at a constant
temperature (e.g., 20°C)

for 24-48 hours

Allow to stand for
24 hours to reach

equilibrium

Separate aqueous phase
(centrifugation or filtration)

Analyze Orbencarb
concentration in the

aqueous phase (e.g., HPLC)

End
 

Start

Place Orbencarb sample
in a thermostatted cell

Evacuate the system to
remove air

Allow the system to reach
thermal equilibrium

Measure the vapor pressure
using a manometer or
pressure transducer

Repeat measurement at
different temperatures

End
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[https://www.benchchem.com/product/b166566#chemical-structure-and-properties-of-
orbencarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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